3-benzylcyclopentane-1-carboxylic acid
Overview
Description
3-Benzylcyclopentane-1-carboxylic acid, also known as 3-benzylcyclopentanecarboxylic acid (BCPA), is a cyclic carboxylic acid which is commonly used in organic synthesis and as a building block for the production of a variety of compounds. It has been used in a number of scientific research applications, including in the synthesis of pharmaceuticals and as a biocatalyst in enzymatic reactions. BCPA is a versatile molecule which has a wide range of uses and applications.
Scientific Research Applications
BCPA has been used in a number of scientific research applications, including in the synthesis of pharmaceuticals and as a biocatalyst in enzymatic reactions. It has also been used in the synthesis of a variety of organic compounds, including alkyl and aryl compounds, as well as heterocycles. BCPA has also been used in the synthesis of polymers, dyes, and other materials.
Mechanism of Action
BCPA is an acidic compound which can act as a proton donor and acceptor in a variety of reactions. It can also act as a catalyst in the formation of cyclic compounds, as well as in the formation of a variety of other organic compounds.
Biochemical and Physiological Effects
BCPA has been studied for its effects on the biochemical and physiological processes of living organisms. It has been found to have an inhibitory effect on the activity of enzymes involved in the metabolism of drugs, as well as on the activity of enzymes involved in the metabolism of carbohydrates. Additionally, BCPA has been found to have an inhibitory effect on the activity of enzymes involved in the synthesis of fatty acids and cholesterol.
Advantages and Limitations for Lab Experiments
BCPA has a number of advantages and limitations when used in laboratory experiments. One of the main advantages of using BCPA is its low cost and availability. Additionally, it is relatively easy to synthesize and can be used in a variety of reactions. However, one of the main disadvantages of using BCPA is its low solubility in water, which can make it difficult to use in aqueous solutions. Additionally, BCPA can be toxic in high concentrations and can cause skin and eye irritation.
Future Directions
There are a number of potential future directions for the use of BCPA in scientific research. One potential direction is the use of BCPA as a biocatalyst in enzymatic reactions. Additionally, BCPA could be used in the synthesis of a variety of organic compounds, including alkyl and aryl compounds, as well as heterocycles. BCPA could also be used in the synthesis of polymers, dyes, and other materials. Finally, BCPA could be used to study the biochemical and physiological effects of other compounds, as well as to investigate the effects of BCPA on the metabolism of drugs, carbohydrates, and fatty acids.
Synthesis Methods
BCPA is typically synthesized through a two-step process which begins with the conversion of benzyl chloride to benzyl alcohol, which is then oxidized to BCPA. The first step involves the reaction of benzyl chloride with sodium hydroxide in an aqueous solution to form benzyl alcohol. The second step involves the oxidation of benzyl alcohol to BCPA using hydrogen peroxide or a mixture of sulfuric acid and potassium permanganate. The two-step process is a convenient and cost-effective method for the synthesis of BCPA.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-benzylcyclopentane-1-carboxylic acid involves the alkylation of cyclopentanone followed by carboxylation of the resulting benzylcyclopentanone intermediate.", "Starting Materials": [ "Cyclopentanone", "Benzyl chloride", "Sodium hydroxide", "Carbon dioxide", "Ethanol", "Diethyl ether", "Hydrochloric acid" ], "Reaction": [ "Cyclopentanone is alkylated with benzyl chloride in the presence of sodium hydroxide to form benzylcyclopentanone.", "Benzylcyclopentanone is then carboxylated with carbon dioxide in the presence of ethanol and hydrochloric acid to form 3-benzylcyclopentane-1-carboxylic acid.", "The product is isolated by filtration and recrystallization." ] } | |
CAS RN |
2731007-19-3 |
Molecular Formula |
C13H16O2 |
Molecular Weight |
204.3 |
Purity |
95 |
Origin of Product |
United States |
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